![molecular formula C14H13F3N2O2 B2791475 N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide CAS No. 1797774-15-2](/img/structure/B2791475.png)
N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide, also known as BMS-986177, is a novel compound developed by Bristol-Myers Squibb for the treatment of various diseases. This compound belongs to the class of small-molecule inhibitors that target specific proteins in the body.
Mechanism of Action
N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide works by binding to specific proteins in the body, inhibiting their activity and preventing them from carrying out their normal functions. This leads to a reduction in the symptoms associated with various diseases, including inflammation, pain, and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various preclinical studies. It has been shown to reduce the levels of inflammatory cytokines in the body, inhibit the growth of cancer cells, and reduce the severity of autoimmune disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide for lab experiments is its high purity and stability, which makes it suitable for use in various assays and experiments. However, one of the main limitations of this compound is its high cost, which may limit its use in some research settings.
Future Directions
There are several potential future directions for the research and development of N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide. One possible direction is to explore its potential therapeutic applications in other diseases, such as neurodegenerative disorders and metabolic diseases. Another possible direction is to optimize its pharmacokinetic properties to improve its efficacy and reduce its side effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.
In conclusion, this compound is a promising compound that has shown significant potential for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and optimize its therapeutic properties.
Synthesis Methods
The synthesis of N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide involves several steps, starting from commercially available starting materials. The first step involves the synthesis of a key intermediate, which is then converted to the final product through a series of chemical reactions. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for further research and development.
Scientific Research Applications
N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. It has been shown to inhibit the activity of specific proteins that play a key role in the pathogenesis of these diseases.
properties
IUPAC Name |
N-(1-cyanocyclobutyl)-2-(difluoromethoxy)-4-fluoro-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2O2/c1-19(14(8-18)5-2-6-14)12(20)10-4-3-9(15)7-11(10)21-13(16)17/h3-4,7,13H,2,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTEJEKYWHCUFCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=C(C=C(C=C1)F)OC(F)F)C2(CCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.